Cas no 1206993-63-6 (4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1206993-63-6
• MF: C₁₆H₁₁ClN₂O₂S
• MW: 330.788741350174
• CID: 5390194
• Update Time: 2025-05-19

4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-4-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C16H11ClN2O2S/c1-11-6-7-14(13(17)8-11)19-10-12(9-18)22(20,21)16-5-3-2-4-15(16)19/h2-8,10H,1H3
• InChI Key： WFVDXRWPIBGMBR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(C2=CC=C(C)C=C2Cl)C=C1C#N

Computed Properties

• Exact Mass: 330.023
• Monoisotopic Mass: 330.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

4-(2-Chloro-4-Methylphenyl)-1,1-Dioxo-4H-1λ6,4-Benzothiazine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1206993-63-6, known as 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazines, which are heterocyclic compounds with a benzene ring fused to a thiazine ring. The presence of a cyano group at the 2-position and a chloromethylphenyl substituent at the 4-position imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of benzothiazine derivatives in drug discovery, particularly in the development of anticancer agents. The cyano group is known to enhance the lipophilicity of the molecule, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the chloromethylphenyl substituent introduces steric and electronic effects that can modulate the bioactivity of the compound. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical studies.

The synthesis of 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile involves a multi-step process that typically begins with the preparation of the benzothiazine core. This is achieved through a condensation reaction between an appropriate thioamide and an aldehyde or ketone. The subsequent introduction of the cyano group and chloromethylphenyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, this compound has shown potential in both therapeutic and non-therapeutic areas. In addition to its anticancer properties, it has been investigated for its role as a building block in the construction of advanced materials. For instance, its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of metal-organic frameworks (MOFs). These MOFs have applications in gas storage, catalysis, and sensing technologies.

From a structural standpoint, the benzothiazine ring system provides a rigid framework that can be further functionalized to tailor its properties for specific applications. The dioxo group at positions 1 and 1' contributes to the aromaticity of the ring system, enhancing its stability and reactivity. Computational studies have revealed that this compound exhibits unique electronic transitions in the UV-vis spectrum, which could be exploited for photonic applications.

Recent research has also explored the environmental fate and toxicity of benzothiazine derivatives, including this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are needed to fully understand its long-term impact on ecosystems and human health.

In conclusion, 4-(2-chloro-4-methylphenyl)-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.